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  3. ethyl 2-{2-[(2-cyanobenzyl)oxy]-3,5-diiodobenzylidene}-5-(4-fluorophenyl)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
ethyl 2-{2-[(2-cyanobenzyl)oxy]-3,5-diiodobenzylidene}-5-(4-fluorophenyl)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate ethyl 2-{2-[(2-cyanobenzyl)oxy]-3,5-diiodobenzylidene}-5-(4-fluorophenyl)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Brand Name: Vulcanchem
CAS No.:
VCID: VC0978333
InChI: InChI=1S/C31H22FI2N3O4S/c1-3-40-30(39)26-17(2)36-31-37(27(26)18-8-10-22(32)11-9-18)29(38)25(42-31)13-21-12-23(33)14-24(34)28(21)41-16-20-7-5-4-6-19(20)15-35/h4-14,27H,3,16H2,1-2H3/b25-13-
SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)F)C(=O)C(=CC4=CC(=CC(=C4OCC5=CC=CC=C5C#N)I)I)S2)C
Molecular Formula: C31H22FI2N3O4S
Molecular Weight: 805.4 g/mol

ethyl 2-{2-[(2-cyanobenzyl)oxy]-3,5-diiodobenzylidene}-5-(4-fluorophenyl)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

CAS No.:

Cat. No.: VC0978333

Molecular Formula: C31H22FI2N3O4S

Molecular Weight: 805.4 g/mol

* For research use only. Not for human or veterinary use.

ethyl 2-{2-[(2-cyanobenzyl)oxy]-3,5-diiodobenzylidene}-5-(4-fluorophenyl)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate -

Specification

Molecular Formula C31H22FI2N3O4S
Molecular Weight 805.4 g/mol
IUPAC Name ethyl (2Z)-2-[[2-[(2-cyanophenyl)methoxy]-3,5-diiodophenyl]methylidene]-5-(4-fluorophenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Standard InChI InChI=1S/C31H22FI2N3O4S/c1-3-40-30(39)26-17(2)36-31-37(27(26)18-8-10-22(32)11-9-18)29(38)25(42-31)13-21-12-23(33)14-24(34)28(21)41-16-20-7-5-4-6-19(20)15-35/h4-14,27H,3,16H2,1-2H3/b25-13-
Standard InChI Key CWTVXTCNKMQQQO-MXAYSNPKSA-N
Isomeric SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)F)C(=O)/C(=C/C4=C(C(=CC(=C4)I)I)OCC5=CC=CC=C5C#N)/S2)C
SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)F)C(=O)C(=CC4=CC(=CC(=C4OCC5=CC=CC=C5C#N)I)I)S2)C
Canonical SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)F)C(=O)C(=CC4=C(C(=CC(=C4)I)I)OCC5=CC=CC=C5C#N)S2)C

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